Cas no 1349699-79-1 ((S)-1,1,1,4,4,4-Hexafluoro-2-butylamine)

• Product Name: (S)-1,1,1,4,4,4-Hexafluoro-2-butylamine
• CAS No: 1349699-79-1
• MF: C₄H₅F₆N
• MW: 181.079622030258
• MDL: MFCD18917097
• CID: 4591446
• Update Time: 2025-06-13

(S)-1,1,1,4,4,4-Hexafluoro-2-butylamine Chemical and Physical Properties

Names and Identifiers

• (S)-1,1,1,4,4,4-Hexafluoro-2-butylamine
• 2-Butanamine, 1,1,1,4,4,4-hexafluoro-, (2S)-

• MDL： MFCD18917097
• Inchi： 1S/C4H5F6N/c5-3(6,7)1-2(11)4(8,9)10/h2H,1,11H2/t2-/m0/s1
• InChI Key： GULOIVMIPNLDLQ-REOHCLBHSA-N
• SMILES： C(F)(F)(F)[C@@H](N)CC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 80.3±40.0 °C at 760 mmHg
• Flash Point: 14.1±18.0 °C
• Vapor Pressure: 86.0±0.1 mmHg at 25°C

(S)-1,1,1,4,4,4-Hexafluoro-2-butylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (S)-1,1,1,4,4,4-Hexafluoro-2-butylamine

Research Brief on (S)-1,1,1,4,4,4-Hexafluoro-2-butylamine (CAS: 1349699-79-1): Recent Advances and Applications

The compound (S)-1,1,1,4,4,4-Hexafluoro-2-butylamine (CAS: 1349699-79-1) has garnered significant attention in the chemical, biological, and pharmaceutical research communities due to its unique structural and functional properties. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential therapeutic uses. The findings are based on recent peer-reviewed publications, patents, and industry reports, ensuring the accuracy and relevance of the information presented.

Recent studies have highlighted the role of (S)-1,1,1,4,4,4-Hexafluoro-2-butylamine as a versatile building block in organic synthesis, particularly in the development of fluorinated compounds. Its chiral center and hexafluorinated tail make it an attractive candidate for asymmetric synthesis and the creation of bioactive molecules. Researchers have successfully employed this compound in the synthesis of novel fluorinated amines, which exhibit enhanced stability and bioavailability compared to their non-fluorinated counterparts.

In the pharmaceutical sector, (S)-1,1,1,4,4,4-Hexafluoro-2-butylamine has shown promise as a key intermediate in the development of drug candidates targeting central nervous system (CNS) disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of fluorinated analogs of known neuroactive compounds, which exhibited improved blood-brain barrier penetration and metabolic stability. These findings suggest potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Another area of active research involves the use of this compound in positron emission tomography (PET) imaging. Due to its fluorine-rich structure, (S)-1,1,1,4,4,4-Hexafluoro-2-butylamine serves as an excellent precursor for the synthesis of fluorine-18 labeled tracers. Recent work published in Nuclear Medicine and Biology has explored its incorporation into radioligands for imaging neuroreceptors, offering new tools for diagnosing and monitoring neurological conditions.

The compound's unique physicochemical properties have also attracted attention in materials science. Researchers have investigated its potential as a solvent or additive in specialized applications, such as lithium-ion battery electrolytes, where its thermal stability and non-flammability could address safety concerns. A 2024 patent application describes its use in formulating electrolytes that enhance battery performance at extreme temperatures.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient and sustainable routes to produce (S)-1,1,1,4,4,4-Hexafluoro-2-butylamine. Green chemistry approaches, including catalytic asymmetric synthesis and continuous flow methodologies, have shown promise in reducing waste and improving yields. These developments are particularly important given the growing demand for fluorinated compounds in various industries.

In conclusion, (S)-1,1,1,4,4,4-Hexafluoro-2-butylamine (CAS: 1349699-79-1) continues to demonstrate significant potential across multiple scientific disciplines. Its applications span from pharmaceutical development to advanced materials, with ongoing research uncovering new possibilities. As synthetic methods improve and our understanding of its properties deepens, this compound is likely to play an increasingly important role in chemical and biomedical innovation.